Cas no 1804970-91-9 (2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1804970-91-9
• MF: C₇H₂BrF₅N₂O₂
• MW: 320.998998165131
• CID: 4809523
• Update Time: 2025-07-19

2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5N2O2/c8-5-4(6(9)10)2(7(11,12)13)1-3(14-5)15(16)17/h1,6H
• InChI Key： PZJNEIIQNCFDEK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(F)(F)F)C=C([N+](=O)[O-])N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine (CAS No. 1804970-91-9)

2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring bromo, difluoromethyl, nitro, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of advanced compounds. The CAS No. 1804970-91-9 ensures precise identification in global chemical databases, catering to researchers and industry professionals.

The compound's nitro and trifluoromethyl groups contribute to its reactivity, enabling its use in cross-coupling reactions and heterocyclic chemistry. Recent studies highlight its potential in developing novel crop protection agents, aligning with the growing demand for sustainable agrochemicals. This trend is particularly relevant as the agricultural sector seeks eco-friendly alternatives to traditional pesticides, a topic frequently searched in AI-driven research platforms.

From a synthetic perspective, 2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine serves as a key building block for fluorinated pyridines, a class of compounds gaining traction due to their enhanced bioavailability and metabolic stability. Fluorination, a hot topic in medicinal chemistry, is often explored in drug discovery forums and search engines, reflecting its importance in modern therapeutics.

The compound's bromo substituent facilitates further functionalization via metal-catalyzed reactions, such as Suzuki or Buchwald-Hartwig couplings. These methods are widely discussed in organic synthesis communities, underscoring the compound's versatility. Additionally, its difluoromethyl group is of interest in bioisostere design, a strategy increasingly adopted to optimize drug-like properties.

In the context of SEO optimization, this compound aligns with trending queries like "fluorinated pyridine applications" and "nitroheterocycle synthesis." Its relevance to green chemistry initiatives further enhances its visibility, as researchers seek low-toxicity intermediates for industrial processes. Analytical techniques such as HPLC and NMR are typically employed to characterize its purity, a detail often queried by quality control specialists.

Regulatory compliance is another critical aspect. While 2-Bromo-3-(difluoromethyl)-6-nitro-4-(trifluoromethyl)pyridine is not classified as hazardous under major frameworks, proper handling protocols are recommended due to its reactive nitro group. Safety data sheets (SDS) should be consulted, a practice emphasized in laboratory safety searches.

In summary, this pyridine derivative bridges multiple disciplines, from agrochemical innovation to pharmaceutical development. Its structural features and applications resonate with current scientific priorities, making it a compound of enduring interest in both academic and industrial settings.